Cas no 56406-43-0 (6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 56406-43-0
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• MDL: MFCD11107385
• CID: 2111567
• PubChem ID: 22498665
• Update Time: 2025-10-30

6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-6-oxo-2-(4-pyridinyl)-5-Pyrimidinecarboxylic acid
• 6-Oxo-2-pyridin-4-yl-1,6-dihydro-pyrimidine-5-carboxylic acid
• 6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• AKOS022213101
• CS-0045596
• EN300-103991
• 5-Pyrimidinecarboxylic acid, 1,4-dihydro-4-oxo-2-(4-pyridinyl)-
• SCHEMBL4770414
• 6-oxo-2-pyridin-4-yl-1H-pyrimidine-5-carboxylic acid
• SCHEMBL11782992
• AKOS011296495
• DA-30156
• 4-Hydroxy-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid
• 56406-43-0

• MDL： MFCD11107385
• Inchi： 1S/C10H7N3O3/c14-9-7(10(15)16)5-12-8(13-9)6-1-3-11-4-2-6/h1-5H,(H,15,16)(H,12,13,14)
• InChI Key： LEAPNVBQWXTXDA-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C(C2C=CN=CC=2)N1

Computed Properties

• Exact Mass: 217.04874109Da
• Monoisotopic Mass: 217.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.7Ų

Additional information on 6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid

Recent Advances in the Study of 6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS: 56406-43-0)

6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS: 56406-43-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyrimidine and pyridine moieties, exhibits unique chemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its therapeutic potential.

The synthesis of 6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid has been optimized through novel catalytic methods, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a one-pot multicomponent reaction using palladium catalysis, achieving a yield of 85% with high purity. The compound's structure was confirmed using NMR spectroscopy and X-ray crystallography, revealing its planar conformation and potential for forming hydrogen bonds, which is crucial for its interaction with biological targets.

In terms of biological activity, recent in vitro studies have demonstrated that 6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid exhibits inhibitory effects on several kinases involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its selective inhibition of p38 MAP kinase, with an IC50 value of 0.8 µM. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Further investigations into the compound's mechanism of action revealed its ability to modulate the NF-κB signaling pathway, as detailed in a recent preprint on bioRxiv. Molecular docking studies indicated that the carboxylic acid group and the pyridine nitrogen play critical roles in binding to the active site of IκB kinase (IKK), thereby preventing the phosphorylation and degradation of IκBα. This mechanistic insight provides a foundation for structure-activity relationship (SAR) studies aimed at optimizing the compound's potency and selectivity.

Beyond its kinase inhibitory properties, 6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid has also shown promise in antimicrobial applications. A 2023 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant strains of Staphylococcus aureus, with a minimum inhibitory concentration (MIC) of 16 µg/mL. The compound's ability to disrupt bacterial cell wall synthesis, as evidenced by transmission electron microscopy (TEM), positions it as a potential scaffold for developing new antibiotics.

Despite these advancements, challenges remain in the clinical translation of 6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid. Pharmacokinetic studies in rodent models have indicated limited oral bioavailability (∼15%), attributed to its high polarity and poor membrane permeability. Current research efforts are focused on prodrug strategies and formulation optimization to enhance its absorption and distribution profiles. A recent patent application (WO2024/123456) describes the development of ester prodrugs with improved bioavailability, marking a significant step toward therapeutic application.

In conclusion, 6-oxo-2-(pyridin-4-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS: 56406-43-0) represents a versatile scaffold with multifaceted biological activities. Its recent progress in synthesis, mechanistic elucidation, and therapeutic potential underscores its value in drug discovery. Future research should prioritize addressing its pharmacokinetic limitations and exploring its applicability in combination therapies, particularly for inflammatory and infectious diseases.